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Compound of Interest

Compound Name: Lithium acetate

Cat. No.: B147961 Get Quote

An In-depth Technical Guide to the Safe Handling of Lithium Acetate

This guide provides comprehensive safety information and handling precautions for lithium
acetate, intended for researchers, scientists, and professionals in drug development and other

laboratory settings. The information is synthesized from various Safety Data Sheets (SDSs) to

ensure a thorough understanding of the material's properties and potential hazards.

Hazard Identification and Classification
Lithium acetate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is harmful if swallowed and causes serious

eye irritation. Large doses of lithium ions can lead to dizziness, prostration, and potential

kidney damage, particularly if sodium intake is limited.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.
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| Hazardous to the Aquatic Environment, Acute Hazard | Category 3 | H402: Harmful to aquatic

life. |

Precautionary Statements: Users should wash skin thoroughly after handling, avoid eating,

drinking, or smoking when using this product, and wear appropriate eye or face protection.[1] It

is also advised to avoid release into the environment.

Toxicological and Ecotoxicological Data
Quantitative data from toxicological and ecotoxicological studies are summarized below. These

values are critical for risk assessment in a laboratory setting.

Table 2: Acute Toxicity Data

Type Route Species Value Reference

LDLo Oral Mouse 1500 mg/kg [2]

Acute Toxicity

Estimate
Oral - 500.1 mg/kg [1]

| LD50 | Dermal | Rat | >2,000 mg/kg |[3] |

Table 3: Ecotoxicity Data

Type Species Endpoint Value
Exposure
Time

Reference

LC50
Danio rerio
(zebra fish)

Mortality 62.2 mg/L 96 h

| EC50 | Daphnia magna (Water flea) | Immobilization | 19.1 mg/L | 48 h | |

Experimental Protocols
Zebra Fish LC50 (OECD Test Guideline 203): The acute toxicity to fish was determined using

a static test method according to OECD Test Guideline 203. In this protocol, zebra fish

(Danio rerio) are exposed to various concentrations of lithium acetate in water for a 96-hour

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/lithium-acetate.pdf
https://datasheets.scbt.com/sc-235503.pdf
https://www.chemicalbook.com/msds/lithium-acetate.pdf
https://www.carlroth.com/medias/SDB-5447-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI4MTd8YXBwbGljYXRpb24vcGRmfGFETTBMMmd6T1M4NU1UZ3hNams1TVRRMk56Z3lMMU5FUWw4MU5EUTNYMGxGWDBWT0xuQmtaZ3xmNzFmMDUyMTBmZjlmOTI1NzJjZmQ2OGEzYmQ5NzRiMThhMjdhNDM0NTdhYWFjNTVjNjE3MWJlZTdkYTdjNjk2
https://www.benchchem.com/product/b147961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


period. The concentration that is lethal to 50% of the test population (LC50) is then

determined.

Daphnia EC50 (OECD Test Guideline 202): The acute immobilization test for daphnia was

conducted following OECD Test Guideline 202. Daphnia magna are exposed to the

substance for 48 hours. The concentration that causes immobilization (the inability to swim)

in 50% of the daphnia population (EC50) is recorded.

Physical and Chemical Properties
Understanding the physical and chemical properties of lithium acetate is essential for safe

storage and handling.

Table 4: Physical and Chemical Data

Property Value

Appearance White crystalline powder/solid.[2][4]

Odor
Odorless to slight acetic acid/vinegar-like odor.

[2][4]

pH 7.0 - 9.0 (in a 40 g/L aqueous solution).[3][4]

Melting Point 280 - 285 °C (536 - 545 °F).[4]

Solubility in Water 408 g/L at 20°C.[4]

Density 1.25 - 1.3 g/cm³ at 20°C.[3][5]

| Stability | Stable under normal ambient conditions.[1][4] |

Handling, Storage, and Personal Protection
Proper procedures must be followed to minimize exposure and ensure safety.

Safe Handling Workflow
The following diagram outlines the standard workflow for handling lithium acetate in a

laboratory environment.
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Caption: Standard workflow for handling lithium acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b147961?utm_src=pdf-body-img
https://www.benchchem.com/product/b147961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers should be located close to the workstation.[4][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to EN166 or NIOSH standards.[4][7]

Skin Protection: Handle with gloves (Nitrile rubber is suitable) inspected prior to use.[3][7]

Wear a lab coat or other protective clothing to prevent skin exposure.[2][4]

Respiratory Protection: Not typically required under normal conditions with adequate

ventilation. If dust is generated, use a NIOSH-approved dust mask.[3][7]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[4][8]

Avoid reaction with strong oxidizing agents.[2]

Emergency Procedures
In the event of an emergency, follow these procedures promptly.

Emergency Spill Response Workflow
The following diagram illustrates the logical steps for responding to a lithium acetate spill.
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Caption: Logical workflow for a lithium acetate spill response.
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First-Aid Measures:

Ingestion: If swallowed, rinse mouth with water.[7] Call a poison center or doctor if you feel

unwell. Do not induce vomiting.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][7]

Hazards: Combustion may produce carbon oxides and lithium oxides.[1][7] Dust clouds

may form an explosive mixture with air.[2]

Accidental Release Measures:

Personal Precautions: Avoid dust formation and inhalation.[1][7] Evacuate the danger area

and ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.[1]

Containment: For spills, sweep up and shovel the material.[7] Keep in suitable, closed

containers for disposal.[7] Avoid generating dust.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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